Cas no 37601-13-1 (Ethanone,1-(2,1-benzisoxazol-1(3H)-yl)-)

• Product Name: Ethanone,1-(2,1-benzisoxazol-1(3H)-yl)-
• CAS No: 37601-13-1
• MF: C₉H₉NO₂
• MW: 163.173262357712
• CID: 296958
• PubChem ID: 71437406
• Update Time: 2025-04-19

Ethanone,1-(2,1-benzisoxazol-1(3H)-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(2,1-benzisoxazol-1(3H)-yl)-
• 2,1-Benzisoxazole,1-acetyl-1,3-dihydro- (9CI)
• 37601-13-1
• 1-(Benzo[c]isoxazol-1(3H)-yl)ethanone
• N-acetyl-anthranil

• Inchi： 1S/C9H9NO2/c1-7(11)10-9-5-3-2-4-8(9)6-12-10/h2-5H,6H2,1H3
• InChI Key： SZZMNORZDRPJJG-UHFFFAOYSA-N
• SMILES： O1CC2C=CC=CC=2N1C(C)=O

Computed Properties

• Exact Mass: 163.06337
• Monoisotopic Mass: 163.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2
• XLogP3: 0.9

Experimental Properties

• PSA: 29.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzenoids
• Solvents and Organic Chemicals Organic Compounds Benzenoids